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Compound of Interest

Compound Name: 3,4'-Dichlorodiphenyl ether

Cat. No.: B1293640 Get Quote

An In-depth Technical Guide to 3,4'-
Dichlorodiphenyl Ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and safety considerations for 3,4'-Dichlorodiphenyl ether. The

information is intended to support research, development, and drug discovery activities.

Core Physical and Chemical Properties
3,4'-Dichlorodiphenyl ether is an important organic synthetic raw material and

pharmaceutical intermediate.[1] It is a colorless to light yellow oily liquid.[2][3] The quantitative

physical and chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C12H8Cl2O [2][4][5]

Molecular Weight 239.1 g/mol [2][5][6]

CAS Number 6842-62-2 [2][5][6]

Appearance Colorless to light yellow liquid [3][7][8]

Melting Point < -50 °C to -10 °C [2][4][5]

Boiling Point
318.1 °C at 101.4 - 102 kPa;

113 °C at 0.5 mmHg
[2][4][9]

Density 1.29 g/mL [2][5][9]

Solubility in Water
0.98 mg/L at 20 °C, pH 5.6;

Insoluble
[4][5]

Solubility in Organic Solvents
Soluble in benzene and

chlorobenzene
[1][2][5]

Flash Point 172 °C at 101.3 kPa [4]

Auto-ignition Temperature > 650 °C at ~1013 hPa [4]

Vapor Pressure 0.11 Pa at 25 °C [4][10]

Log Pow (Octanol/Water

Partition Coefficient)
5.21 (Pow = 162,200) [4]

Refractive Index 1.5950 [2][3][9]

Experimental Protocols
The primary method for synthesizing 3,4'-dichlorodiphenyl ether is a variation of the Ullmann

condensation, which involves the reaction of an alkali metal phenolate with an aryl halide in the

presence of a copper catalyst.[11]

Method 1: Reaction of 4-Chlorophenol with m-Dichlorobenzene

Reactants: 4-Chlorophenol and m-dichlorobenzene.[11]
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Catalyst: Cuprous chloride (CuCl).[3][11]

Solvent: Dimethyl formamide (DMF).[11]

Procedure:

Sodium 4-chlorophenolate is prepared.[11]

The phenolate is reacted with m-dichlorobenzene in the presence of cuprous chloride and

dimethyl formamide.[11]

The reaction mixture is heated to 165°C and maintained for 5 hours.[11]

After cooling, water is added, and the pH is adjusted to 12-13 with caustic lye.[11]

The byproduct, sodium chloride, is removed by filtration.[11]

The organic layers are extracted with m-dichlorobenzene, which is then recovered under

reduced pressure.[11]

Yield: 80-81% with respect to the reacted phenol.[11]

Method 2: Microwave-Assisted Synthesis

Reactants: p-chlorophenol and 1,3-dichlorobenzene.[3]

Base: Potassium carbonate.[3]

Catalyst: Cuprous chloride.[3]

Solvent: A mixture of an ionic liquid and dipropylene glycol methyl ethyl ether (1:20 mass

ratio).[3]

Procedure:

The reactants, base, catalyst, and organic solvent are mixed. The molar ratio of 1,3-

dichlorobenzene, p-chlorophenol, potassium carbonate, and cuprous chloride is

6:1:1.2:0.01.[3]
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The mixture is stirred for 2 hours under microwave catalysis at 500 W, with the

temperature controlled between 60-110°C.[3][12]

After the reaction, the mixture is cooled and filtered.[3]

The filtrate is distilled under reduced pressure to obtain the product.[3]

Yield: 93% with a conversion of 99%.[3][12]

Purification of 3,4'-dichlorodiphenyl ether is typically achieved through distillation.[13]

Procedure:

Low-boiling components, such as unreacted 1,3-dichlorobenzene, 4-chlorophenol, and the

solvent (e.g., N-methylpyrrolidone), are first removed via a short column.[13]

The remaining product is then distilled without a column to yield highly pure 3,4'-
dichlorodiphenyl ether (>99%).[13]

The characterization of 3,4'-dichlorodiphenyl ether involves standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR is used to confirm the carbon

skeleton of the molecule.[14][15]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the

purity of the compound and confirm its molecular weight.[15][16]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule.[15]

Visualizations
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General Synthesis Workflow for 3,4'-Dichlorodiphenyl Ether
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Caption: General synthesis workflow for 3,4'-Dichlorodiphenyl ether.
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Purification by Fractional Distillation
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Caption: Purification workflow for 3,4'-Dichlorodiphenyl ether.

Safety and Handling
3,4'-Dichlorodiphenyl ether is classified as harmful if swallowed and causes skin irritation.[10]

[17] It is also very toxic to aquatic life with long-lasting effects.[10][17]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[4][10] In case of insufficient ventilation, wear suitable respiratory equipment.[18]

Handling: Handle in a well-ventilated place.[4][10] Avoid contact with skin and eyes, and

prevent the formation of dust and aerosols.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10]

First Aid:
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If Swallowed: Get medical help. Rinse mouth.[4][10]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help.[4][10]

If Inhaled: Move the person into fresh air.[4]

If in Eyes: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4]

Applications
3,4'-Dichlorodiphenyl ether is a key intermediate in the synthesis of various commercial

products:

Agrochemicals: It is a crucial intermediate for the preparation of the fungicide

difenoconazole.[2]

Pharmaceuticals: Its derivatives have potential applications in the pharmaceutical field.[5]

Industrial Applications: It is used in the synthesis of organic high-temperature heat carriers

and synthetic resins.[1][5]

Fragrances: It is used in the preparation of soap fragrances.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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